sodium 4-(pyridin-4-yl)-1H-pyrrole-2-carboxylate
Overview
Description
Sodium 4-(pyridin-4-yl)-1H-pyrrole-2-carboxylate is a chemical compound that is not widely documented in the literature. It is a sodium salt of a carboxylate compound, which contains a pyrrole ring and a pyridine ring . Pyrrole is a five-membered aromatic heterocycle, like pyridine, but it contains one nitrogen atom at the 1-position . Pyridine is a six-membered aromatic heterocycle with one nitrogen atom .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 4-(pyridin-4-yl)-1H-pyrrole-2-carboxylate involves the reaction of pyridine-4-carboxylic acid with 2-pyrrolidone followed by the addition of sodium hydroxide to form the sodium salt of the product.", "Starting Materials": [ "Pyridine-4-carboxylic acid", "2-pyrrolidone", "Sodium hydroxide" ], "Reaction": [ "Step 1: Pyridine-4-carboxylic acid is reacted with 2-pyrrolidone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide intermediate.", "Step 2: The amide intermediate is then treated with sodium hydroxide to form the sodium salt of the product, sodium 4-(pyridin-4-yl)-1H-pyrrole-2-carboxylate.", "Step 3: The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
2413899-85-9 |
Product Name |
sodium 4-(pyridin-4-yl)-1H-pyrrole-2-carboxylate |
Molecular Formula |
C10H7N2NaO2 |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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